Cas no 2228783-18-2 (5-(3-bromoprop-1-en-2-yl)thiophene-2-carbonitrile)

• Product Name: 5-(3-bromoprop-1-en-2-yl)thiophene-2-carbonitrile
• CAS No: 2228783-18-2
• MF: C₈H₆BrNS
• MW: 228.108939647675
• CID: 6080336
• PubChem ID: 165645546
• Update Time: 2025-06-11

5-(3-bromoprop-1-en-2-yl)thiophene-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-(3-bromoprop-1-en-2-yl)thiophene-2-carbonitrile
• EN300-1921235
• 2228783-18-2

• Inchi： 1S/C8H6BrNS/c1-6(4-9)8-3-2-7(5-10)11-8/h2-3H,1,4H2
• InChI Key： AWYYCBNQWHINLH-UHFFFAOYSA-N
• SMILES： BrCC(=C)C1=CC=C(C#N)S1

Computed Properties

• Exact Mass: 226.94043g/mol
• Monoisotopic Mass: 226.94043g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 52Ų

Additional information on 5-(3-bromoprop-1-en-2-yl)thiophene-2-carbonitrile

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5-(3-Bromoprop-1-en-2-yl)thiophene-2-carbonitrile: A Comprehensive Overview

CAS No. 2228783-18-2, commonly referred to as 5-(3-bromoprop-1-en-2-yl)thiophene-2-carbonitrile, is a highly specialized organic compound with significant applications in modern chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential uses in various research domains. In this article, we will delve into the structural characteristics, synthesis methods, and recent advancements in the application of this compound.

The molecular structure of 5-(3-bromoprop-1-en-2-yl)thiophene-2-carbonitrile is defined by a thiophene ring system, which serves as the core framework. The thiophene ring is a five-membered aromatic heterocycle containing one sulfur atom. Attached to this ring is a brominated propenyl group at the 5-position and a cyano group at the 2-position. This arrangement imparts unique electronic properties to the molecule, making it highly versatile for various chemical reactions and applications.

Recent studies have highlighted the importance of thiophene derivatives in organic electronics. The presence of the cyano group in 5-(3-bromoprop-1-en-2-yl)thiophene-2-carbonitrile enhances its electron-withdrawing capabilities, which is advantageous in designing materials for organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). Researchers have demonstrated that incorporating such compounds into polymer blends can significantly improve charge transport properties, leading to more efficient electronic devices.

The synthesis of CAS No. 2228783-18-2 typically involves multi-step organic reactions, including nucleophilic substitution and coupling processes. The use of transition metal catalysts has been pivotal in achieving high yields and selectivity during these reactions. For instance, palladium-catalyzed cross-coupling reactions have been employed to attach the bromopropenyl group onto the thiophene ring system.

In addition to its role in electronics, 5-(3-bromoprop-1-en-2-yl)thiophene-2-carbonitrile has shown promise in medicinal chemistry. Its ability to act as a building block for bioactive molecules has been explored in drug discovery programs targeting various diseases. Recent research indicates that derivatives of this compound may exhibit anti-inflammatory and anticancer properties, making them valuable candidates for further preclinical studies.

The stability and reactivity of CAS No. 2228783-18-2 under different conditions are critical factors influencing its practical applications. Studies have shown that the compound exhibits good thermal stability up to 150°C, which is essential for processes requiring elevated temperatures. Furthermore, its reactivity towards nucleophilic attack makes it an ideal precursor for synthesizing more complex molecules.

In conclusion, 5-(3-bromoprop-1-en-2-yl)thiophene-2-carbonitrile, with its distinctive molecular architecture and functional groups, continues to be a focal point in contemporary chemical research. Its applications span across multiple disciplines, from organic electronics to pharmaceuticals, underscoring its significance in advancing modern science and technology.

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